Cas no 904816-91-7 (4-[1,2,4]TRIAZOL-1-YLMETHYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER)

• Product Name: 4-[1,2,4]TRIAZOL-1-YLMETHYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• CAS No: 904816-91-7
• MF: C₁₂H₂₁N₅O₂
• MW: 267.327441930771
• MDL: MFCD07021288
• CID: 994874
• PubChem ID: 16740846
• Update Time: 2025-04-20

4-[1,2,4]TRIAZOL-1-YLMETHYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER Chemical and Physical Properties

Names and Identifiers

• 4-[1,2,4]TRIAZOL-1-YLMETHYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 4-(1,2,4-triazol-1-ylmethyl)piperazine-1-carboxylate
• GL-0546
• tert-Butyl 4-(1H-1,2,4-triazol-1-ylmethyl)piperazine-1-carboxylate
• 4-1,2,4-TRIAZOL-1-YLMETHYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• MFCD07021288
• DTXSID90587714
• 904816-91-7
• tert-Butyl 4-((1H-1,2,4-triazol-1-yl)methyl)piperazine-1-carboxylate
• tert-Butyl 4-[(1H-1,2,4-triazol-1-yl)methyl]piperazine-1-carboxylate
• AKOS005257162

• MDL： MFCD07021288
• Inchi： 1S/C12H21N5O2/c1-12(2,3)19-11(18)16-6-4-15(5-7-16)10-17-9-13-8-14-17/h8-9H,4-7,10H2,1-3H3
• InChI Key： RLXVCEBPWOADHO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CN2C=NC=N2)CC1)=O

Computed Properties

• Exact Mass: 267.17000
• Monoisotopic Mass: 267.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.5Ų

Experimental Properties

• PSA: 63.49000
• LogP: 0.66410